1-(5-Ketohexyl)-3-methyl Xanthine
1-(5-Ketohexyl)-3-methyl Xanthine
Brand Name:
Vulcanchem
CAS No.:
38975-46-1
VCID:
VC0140558
InChI:
InChI=1S/C12H16N4O3/c1-8(17)5-3-4-6-16-11(18)9-10(14-7-13-9)15(2)12(16)19/h7H,3-6H2,1-2H3,(H,13,14)
SMILES:
CC(=O)CCCCN1C(=O)C2=C(N=CN2)N(C1=O)C
Molecular Formula:
C12H16N4O3
Molecular Weight:
264.28 g/mol
1-(5-Ketohexyl)-3-methyl Xanthine
CAS No.: 38975-46-1
Reference Standards
VCID: VC0140558
Molecular Formula: C12H16N4O3
Molecular Weight: 264.28 g/mol
| CAS No. | 38975-46-1 |
|---|---|
| Product Name | 1-(5-Ketohexyl)-3-methyl Xanthine |
| Molecular Formula | C12H16N4O3 |
| Molecular Weight | 264.28 g/mol |
| IUPAC Name | 3-methyl-1-(5-oxohexyl)-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C12H16N4O3/c1-8(17)5-3-4-6-16-11(18)9-10(14-7-13-9)15(2)12(16)19/h7H,3-6H2,1-2H3,(H,13,14) |
| Standard InChIKey | PVUYHZOYPIJUBZ-UHFFFAOYSA-N |
| SMILES | CC(=O)CCCCN1C(=O)C2=C(N=CN2)N(C1=O)C |
| Canonical SMILES | CC(=O)CCCCN1C(=O)C2=C(N=CN2)N(C1=O)C |
| Synonyms | 3,9-Dihydro-3-methyl-1-(5-oxohexyl)-1H-purine-2,6-dione; 3,7-Dihydro-3-methyl-1-(5-oxohexyl)-1H-purine-2,6-dione; |
| PubChem Compound | 15023898 |
| Last Modified | Nov 11 2021 |
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